1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine

• IUPAC Name: 1-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C21H26N2O3/c1-25-19-8-9-20(26-2)18(15-19)16-22-10-12-23(13-11-22)21(24)14-17-6-4-3-5-7-17/h3-9,15H,10-14,16H2,1-2H3
• InChI Key: OWLZPICDQWQDJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine, also known as 2C-B, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 1974 by Alexander Shulgin, a renowned chemist who is credited with the discovery of numerous psychoactive compounds. 2C-B has gained popularity in recent years due to its unique effects, which include enhanced sensory perception, altered thinking, and euphoria.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine is not fully understood, but it is believed to involve the activation of serotonin receptors in the brain. Specifically, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine is thought to bind to the 5-HT2A receptor, which is responsible for mediating the effects of serotonin. This binding results in the activation of downstream signaling pathways that lead to the release of neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine are complex and vary depending on the dose and route of administration. At low doses, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine produces mild euphoria and enhanced sensory perception, while higher doses can lead to more intense psychedelic experiences. Some of the physiological effects of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine include increased heart rate, blood pressure, and body temperature. Additionally, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine has been found to have analgesic properties, which may make it useful for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine in lab experiments is its unique pharmacological profile, which makes it a useful tool for studying the neurobiological mechanisms underlying psychedelic experiences. Additionally, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine is relatively easy to synthesize and has a low toxicity profile, which makes it a safer alternative to other psychedelics such as LSD and psilocybin. However, one of the limitations of using 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine in lab experiments is its legal status, which may restrict its availability for research purposes.

Future Directions

There are several potential future directions for research on 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine. One area of interest is its potential therapeutic applications, particularly in the treatment of depression, anxiety, and PTSD. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine and its effects on the brain. Finally, studies are needed to determine the long-term effects of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine use and its potential for abuse.
Conclusion:
In conclusion, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine, or 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine, is a synthetic psychedelic drug that has gained popularity in recent years due to its unique effects. While its mechanism of action is not fully understood, research has shown that it has potential therapeutic applications and neuroprotective properties. Further research is needed to fully understand the effects of 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine and its potential for use in medicine.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine has been studied extensively for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). Research has shown that 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine can increase the release of serotonin and dopamine, two neurotransmitters that play a crucial role in regulating mood and emotions. Additionally, 1-(2,5-dimethoxybenzyl)-4-(phenylacetyl)piperazine has been found to have neuroprotective properties, which may make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.